Cas no 1461714-46-4 (3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 1461714-46-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 4601209
• PubChem ID: 75480508
• Update Time: 2025-07-23

3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine, 2,3,4,5-tetrahydro-3-methyl-
• 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine

• Inchi： 1S/C10H13NO/c1-8-7-12-10-5-3-2-4-9(10)6-11-8/h2-5,8,11H,6-7H2,1H3
• InChI Key： BJWDNTHNWRNSAZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CNC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine

Recent Advances in the Study of 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS: 1461714-46-4)

The compound 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS: 1461714-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a benzoxazepine core, has been explored for its diverse pharmacological properties, including its role as a modulator of neurotransmitter receptors and enzymes involved in critical metabolic pathways.

Recent studies have focused on the synthesis and optimization of 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine derivatives to enhance their bioactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a selective serotonin receptor antagonist, demonstrating promising results in preclinical models of neuropsychiatric disorders. The study employed structure-activity relationship (SAR) analysis to identify key modifications that improve binding affinity and reduce off-target effects.

In addition to its neurological applications, research has also investigated the compound's potential in oncology. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, reported that certain derivatives of 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine exhibit inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The findings suggest that further development of these derivatives could lead to novel epigenetic therapies.

The pharmacokinetic properties of 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine have also been a subject of investigation. A recent pharmacokinetic profiling study, utilizing advanced LC-MS/MS techniques, revealed favorable absorption and distribution characteristics in rodent models. However, the study also noted challenges related to metabolic stability, prompting ongoing efforts to optimize the compound's half-life and bioavailability through structural modifications.

Looking ahead, the versatility of the benzoxazepine scaffold positions 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine as a promising candidate for multifunctional drug development. Future research directions may include exploring its applications in inflammation, infectious diseases, and metabolic disorders, as well as advancing its clinical translation through rigorous safety and efficacy studies.